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Compound of Interest

Compound Name: Methyl petroselinate

Cat. No.: B1649338

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the handling of Methyl petroselinate, including operational
and disposal plans, to foster a safe and efficient research environment.

Methyl petroselinate, a fatty acid methyl ester, is generally not classified as a hazardous
substance. However, adherence to good industrial hygiene practices is crucial to minimize
exposure and ensure safety.[1]

Personal Protective Equipment (PPE)

When handling Methyl petroselinate, the following personal protective equipment is
recommended to prevent direct contact and ensure personal safety.

PPE Category Item Specification

Eye/Face Protection Safety Goggles or Face Shield  Splash resistant.[2]

Hand Protection Chemical Resistant Gloves Inspect gloves prior to use.
Skin/Body Protection Laboratory Coat Standard laboratory coat.

May be needed under
Respiratory Protection Organic Vapor/Mist Respirator conditions of frequent use or

heavy exposure.[2]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Methyl petroselinate will minimize risks and ensure
procedural consistency.

e Preparation:
o Ensure a well-ventilated work area, such as a chemical fume hood.[2]
o Assemble all necessary equipment and materials before handling the chemical.
o Don the appropriate Personal Protective Equipment (PPE) as detailed in the table above.

e Handling:

[¢]

Avoid direct contact with the substance.[1]

[¢]

Use only non-sparking tools if there is a risk of ignition.

o

When not in use, keep the container tightly closed.

o

Do not eat, drink, or smoke in the handling area.[1]
e Storage:
o Store in a cool, dry, and well-ventilated place.
o Keep away from heat, sparks, open flames, and hot surfaces.[3]

o Recommended storage temperature is typically between 15°C - 25°C, though some
sources suggest 2-8°C.[1][4]

Accidental Release Measures

In the event of a spill, follow these procedures:

» Containment: Cover drains to prevent entry into the sewer system.[4] Contain the spill using
non-combustible absorbent materials like sand or earth.[3]
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o Clean-up: Use clean, non-sparking tools to collect the absorbed material.[3] Place the
contaminated material in appropriate containers for disposal.[4]

e Ventilation: Ensure the affected area is well-ventilated.[4]

First Aid Measures

o Eye Contact: Rinse cautiously with water for several minutes.[1] If irritation persists, seek
medical attention.

» Skin Contact: Wash the affected area immediately with plenty of soap and water.[1][2]
« Inhalation: Move the person to fresh air.[2]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice as a
precaution.[3][4]

Disposal Plan

Proper disposal of Methyl petroselinate and its containers is essential to prevent
environmental contamination.

o Chemical Waste: Dispose of waste material in accordance with all federal, state, and local
regulations.[2] Do not dispose of via sinks, drains, or into the immediate environment.[2]

o Containers: Handle uncleaned containers as you would the product itself. Do not reuse
empty containers.

Handling Workflow
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Methyl Petroselinate Handling Workflow
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Caption: Logical workflow for the safe handling of Methyl petroselinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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